Cas no 72903-70-9 (Crocandine; Stereoisomer)
Crocandine; Stereoisomer structure
Product Name:Crocandine; Stereoisomer
CAS No:72903-70-9
MF:C16H25NO5
MW:311.373405218124
CID:577661
Update Time:2024-03-01
Crocandine; Stereoisomer Chemical and Physical Properties
Names and Identifiers
-
- 2H-[1,6]Dioxacycloundecino[2,3,4-gh]pyrrolizine-2,6(3H)-dione,decahydro-4-hydroxy-3,4,5-trimethyl-, (8aR,13aR,13bR)- (9CI)
- Isocrocandine
- 20-Norcrotalanan-11,15-dione,1,2,14,19-tetrahydro-13-hydroxy-, (1b,12x,13x)-
- 2H-[1,6]Dioxacycloundecino[2,3,4-gh]pyrrolizine-2,6(3H)-dione,decahydro-4-hydroxy-3,4,5-trimethyl-, (8aR,13aR,13bR)-[partial]-
- CID 134715000
- Crocandine; Stereoisomer
-
- Inchi: 1S/C16H25NO5/c1-9-14(18)21-8-11-4-6-17-7-5-12(13(11)17)22-15(19)10(2)16(9,3)20/h9-13,20H,4-8H2,1-3H3/t9-,10+,11+,12-,13-,16+/m1/s1
- InChI Key: HUXORIJETCKEAL-LBHFADQZSA-N
- SMILES: O1C([C@H](C)[C@](C)([C@H](C)C(=O)OC[C@@H]2CCN3CC[C@@H]1[C@H]32)O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 0
- Complexity: 481
- Topological Polar Surface Area: 76.1
Experimental Properties
- Color/Form: Powder
- Density: 1.24±0.1 g/cm3(Predicted)
- Boiling Point: 525.8±50.0 °C(Predicted)
- pka: 13.56±0.60(Predicted)
Crocandine; Stereoisomer Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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